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Compound of Interest

Compound Name: Mal-amide-PEG2-oxyamine

Cat. No.: B8115799

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mal-amide-PEG2-oxyamine is a heterobifunctional crosslinker designed for the precise and
efficient labeling of proteins and other biomolecules. This reagent is particularly valuable for
creating complex bioconjugates, such as antibody-drug conjugates (ADCs), PROTACSs, and
multimodal imaging probes. Its unique structure incorporates two distinct reactive moieties—a
maleimide group and an oxyamine group—separated by a short, hydrophilic polyethylene
glycol (PEG) spacer.

The maleimide group facilitates covalent attachment to free sulfhydryl (thiol) groups, commonly
found in cysteine residues, through a stable thioether bond.[1] This reaction is highly selective
within a pH range of 6.5-7.5. The oxyamine group allows for chemoselective ligation to
carbonyl groups (aldehydes or ketones), forming a stable oxime linkage.[1] The dual-reactivity
of Mal-amide-PEG2-oxyamine enables orthogonal or sequential conjugation strategies,
allowing for the site-specific introduction of two different molecules onto a protein. The PEG2
spacer enhances solubility and minimizes steric hindrance during the conjugation process.[1]

These application notes provide detailed protocols for utilizing Mal-amide-PEG2-oxyamine in
protein labeling, with a focus on creating well-defined bioconjugates.

Chemical Structure and Reaction Mechanism

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8115799?utm_src=pdf-interest
https://www.benchchem.com/product/b8115799?utm_src=pdf-body
https://axispharm.com/product/mal-amide-peg2-oxyamine/
https://axispharm.com/product/mal-amide-peg2-oxyamine/
https://www.benchchem.com/product/b8115799?utm_src=pdf-body
https://axispharm.com/product/mal-amide-peg2-oxyamine/
https://www.benchchem.com/product/b8115799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8115799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The core reactivity of Mal-amide-PEG2-oxyamine lies in its two functional groups, enabling a
two-step, orthogonal labeling strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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